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Compound of Interest

Compound Name: Tert-butyl 2-hydroxyacetate

Cat. No.: B1279748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of tert-
butyl 2-hydroxyacetate (also known as tert-butyl glycolate). The information is curated for
professionals in research and development, offering precise data, detailed experimental
methodologies, and a logical visualization of the compound's characteristics.

Core Physical and Chemical Properties

Tert-butyl 2-hydroxyacetate is a versatile organic compound utilized as a solvent and a
reagent in various synthetic processes, including in the pharmaceutical and coatings industries.
[1] Its utility is largely dictated by its distinct physical properties. A summary of these key
properties is presented below.

Data Presentation: Summary of Physical Properties

The following table summarizes the key quantitative physical and chemical data for tert-butyl

2-hydroxyacetate.
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Property Value Source(s)
CAS Number 50595-15-8 [1][21[3]
Molecular Formula CeH1203 [11[2][3]
Molecular Weight 132.16 g/mol [1112][3]

Colorless and clear to

Appearance yellow/orange liquid or low [1114]
melting solid.
Melting Point 28-32°C [1][3]I5]

63 - 65 °C at 15 mmHg56 °C
Boiling Point at 12 mmHg152.1 °C at 760 [11I5161[7]
mmHg (Predicted)

Density 1.027 g/cm3 [3]

Refractive Index n20/D 1.41951.4180to 1.4220  [1][7]

Sparingly soluble in
Solubility Chloroform, Slightly soluble in [7]
Methanol.

Visualization of Compound Properties

The following diagram illustrates the relationship between the central compound, tert-butyl 2-
hydroxyacetate, and its fundamental physical and chemical identifiers.
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Boiling Point: 132.16 g/mol
63-65 °C / 15 mmHg

Melting Point:
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CAS: 50595-15-8

tert-Butyl
2-hydroxyacetate

Density:
1.027 g/lcm?

Appearance:
Colorless to Yellow
Solid/Liquid

Formula: CeH1203
Solubility:
Slightly polar organics
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Figure 1. Key physical and chemical identifiers of tert-butyl 2-hydroxyacetate.

Experimental Protocols

The physical properties listed above are determined through standardized experimental
procedures. Below are detailed methodologies representative of those used to obtain such

data.

Melting Point Determination (Capillary Method)

This protocol is based on the principles outlined in standard methods like ASTM E324.[2][8]
The melting point is reported as a range from the initial to the final melting point.

e Apparatus:

o Melting point apparatus with a heating block and temperature controller/viewer (e.g., Mel-
Temp apparatus).

o Thermometer calibrated to a traceable standard.
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o Thin-walled capillary tubes, sealed at one end.

e Procedure:

o Sample Preparation: The tert-butyl 2-hydroxyacetate sample must be thoroughly dried
and in a fine powdered form to ensure uniform heat transfer.[9] If crystalline, the sample is
crushed into a fine powder.

o Capillary Packing: The open end of a capillary tube is pressed into the powdered sample,
and the tube is tapped gently to pack the solid to a height of 2-4 mm.

o Determination:
» The packed capillary is placed into the heating block of the apparatus.
» Arapid heating rate is used initially to determine an approximate melting temperature.

» The apparatus is allowed to cool. A second sample is then heated at a much slower rate
(e.g., 1-2 °C per minute) as the temperature approaches the approximate melting point.

» The initial melting point is the temperature at which the first drop of liquid becomes
visible.

» The final melting point is the temperature at which the last solid particle melts
completely.

o Purity Indication: A narrow melting range (0.5-1.0 °C) is indicative of a high-purity
substance.[10]

Boiling Point Determination

As tert-butyl 2-hydroxyacetate's boiling point is provided at reduced pressure, a vacuum
distillation setup is implied. The general principles are guided by standards such as OECD
Guideline 103.[7][11]

e Apparatus:

o A distillation flask with a side arm.
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A condenser.

[e]

o

A receiving flask.

[¢]

A thermometer placed so the bulb is just below the side arm opening.

[¢]

A vacuum pump and a manometer to measure pressure.

[e]

Heating mantle.

e Procedure:
o The liquid sample is placed in the distillation flask along with boiling chips.

o The apparatus is assembled and sealed, then evacuated to the desired pressure (e.g., 15
mmHg).

o The sample is heated gently.

o The temperature is recorded when the liquid is boiling steadily and a constant temperature
is observed on the thermometer as the vapor condenses and collects in the receiving
flask. This stable temperature is the boiling point at that specific pressure.[12]

Density Determination (Oscillating U-tube Method)

This protocol is based on the highly accurate ASTM D4052 standard.[1][3][5] It is suitable for
liquids like molten tert-butyl 2-hydroxyacetate.

e Apparatus:
o Digital density meter with an oscillating U-tube.

o Thermostatically controlled bath or Peltier element to maintain a precise temperature (e.g.,
20 °C).

o Syringe or automated injection system.

e Procedure:
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[e]

Calibration: The instrument is calibrated using two reference standards of known density,
typically dry air and deionized water.

o Sample Injection: A small volume (approx. 1-2 mL) of the liquid sample is injected into the
temperature-stabilized U-tube, ensuring no air bubbles are present.[4][5]

o Measurement: The instrument measures the oscillation period of the U-tube filled with the
sample. This period is directly related to the mass, and therefore the density, of the liquid
in the constant volume of the tube.

o Readout: The instrument's software calculates and displays the density of the sample in
g/cm3 (or g/mL).[5]

Refractive Index Measurement
This procedure describes the use of a standard laboratory instrument, the Abbe refractometer.
e Apparatus:

o Abbe refractometer with a light source and a temperature-controlled prism assembly.

o Pipette.

o Appropriate cleaning solvents (e.g., acetone, ethanol).

e Procedure:

[e]

The prisms of the refractometer are cleaned and dried.

o Afew drops of the liquid sample are placed on the surface of the lower prism using a
pipette, and the prisms are closed.[13]

o The light source is positioned, and the user looks through the eyepiece, adjusting the
control knob until the field of view is divided into a light and a dark region.

o The dispersion correction wheel is adjusted to eliminate any color fringe and create a
sharp dividing line.
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o The control knob is further adjusted to center the sharp line on the crosshairs of the
eyepiece.

o The refractive index is read from the instrument's scale, typically to four decimal places.
The temperature (e.g., 20°C) must be recorded as the refractive index is temperature-
dependent.[13]

Solubility Determination (Qualitative)

A general procedure for assessing qualitative solubility in various solvents is described below.
e Apparatus:

o Small test tubes.

o Graduated pipette or dropper.

o Vortex mixer or shaker.

e Procedure:

[e]

A measured amount of the solute (e.g., 25 mg of tert-butyl 2-hydroxyacetate) is placed
in a test tube.[14]

o Asmall, measured portion of the solvent (e.g., 0.25 mL) is added to the test tube.
o The mixture is agitated vigorously for 1-2 minutes.
o The mixture is observed to see if the solute has completely dissolved.

o If the solute has not dissolved, another portion of the solvent is added, and the process is
repeated up to a total volume (e.g., 0.75 mL).[14]

o The compound's solubility is categorized based on how much solvent is required for
dissolution (e.g., soluble, slightly soluble, sparingly soluble, or insoluble).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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